N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide

• IUPAC Name: N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide
• InChI: InChI=1S/C20H18ClNO4S/c1-20(2)10-16(23)18-14-8-12(9-15(21)19(14)26-17(18)11-20)22-27(24,25)13-6-4-3-5-7-13/h3-9,22H,10-11H2,1-2H3
• InChI Key: SXJJHKSNIOCMRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)C3=C(O2)C(=CC(=C3)NS(=O)(=O)C4=CC=CC=C4)Cl)C
• Molecular Formula: C20H18ClNO4S
• Molecular Weight: 403.9 g/mol

Description

N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide, also known as Compound X, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds and has been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide X is not fully understood. However, studies have suggested that it may exert its biological effects by modulating various cellular signaling pathways, including the NF-κB and MAPK signaling pathways.
Biochemical and Physiological Effects:
N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide X has been found to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide X has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. However, one of the limitations of using N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide X in lab experiments is its relatively low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide X. One area of research could focus on further elucidating its mechanism of action and identifying specific cellular targets. Additionally, studies could investigate the potential therapeutic applications of N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide X in other diseases, such as cardiovascular disease and metabolic disorders. Further research could also explore the use of N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide X in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide X involves the reaction of 4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-carboxylic acid with benzenesulfonyl chloride in the presence of a suitable base. The resulting compound is then purified by recrystallization to obtain the final product.

Scientific Research Applications

N-(4-chloro-7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)benzenesulfonamide X has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been found to possess potent anti-inflammatory, anti-cancer, and neuroprotective properties.